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VX-166 Basic Information & Handling

The table below summarizes the fundamental technical data available for VX-166.

Property Description

CAS Number 800408-39-3 [1] [2]

Molecular
Formula

C₂₂H₂₁F₄N₃O₈ [1] [2]

Molecular
Weight

531.41 g/mol [1] [2]

Storage Please store the product under the recommended conditions in the provided

Certificate of Analysis [1]. One supplier suggests storing at -20°C [2].

Solubility Soluble in DMSO [2].

Purity Available at 98% [2].

Handling Note For research use only. Not for human use. This product is a controlled substance

and not for sale in all territories [1] [2].
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Experimental Use & Dosing in Research

While exact preparation recipes are not provided, published studies detail how VX-166 has been used in

animal models. The following table outlines key experimental parameters from preclinical research.

Study Focus Model Reported Dosing Regimen

Sepsis Rat Caecal Ligation and
Puncture (CLP)

Continuous administration via mini-osmotic pump,
starting 3 hours post-insult [3] [4] [5].

Sepsis Murine Endotoxic Shock
(LPS)

Repeat intravenous bolus (e.g., 30 mg/kg) at 0, 4, 8,
and 12 hours post-LPS [3] [4] [5].

NASH/Fibrosis db/db mice on MCD diet 6 mg/kg per day, administered orally by gavage [2].

Mechanism of Action

VX-166 is a potent, broad-spectrum (pan-) caspase inhibitor [1] [3]. Caspases are enzymes that play central

roles in programmed cell death (apoptosis) and inflammation. The diagram below illustrates the caspase

pathways and how VX-166 exerts its effect.
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Based on this mechanism, VX-166 has been investigated for its potential therapeutic effects in:

Sepsis: By preventing excessive immune cell (lymphocyte) apoptosis and modulating the release of
inflammatory cytokines like IL-1β and IL-18, it improved survival in animal models even when

administered after the septic insult [3] [6].
Liver Disease: In models of non-alcoholic steatohepatitis (NASH), reducing hepatocyte apoptosis

with VX-166 led to a subsequent reduction in liver inflammation and fibrosis [1] [7] [2].

FAQs & Troubleshooting

Q: What is the primary biological activity of VX-166? A: VX-166 is a pan-caspase inhibitor with potent

anti-apoptotic and anti-inflammatory activity. It inhibits programmed cell death in lymphocytes and other

cells and reduces the processing of key inflammatory cytokines [3] [6].
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Q: Has VX-166 been tested in relevant disease models? A: Yes, peer-reviewed studies show VX-166

improved survival in rodent models of sepsis (both endotoxic shock and caecal ligation and puncture) and

reduced fibrosis in a mouse model of NASH [3] [4] [2].

Q: Where can I find specific preparation guidelines for a stock solution? A: The searched sources do not

provide explicit, step-by-step protocols. The most specific information indicates that VX-166 is soluble in

DMSO [2]. For precise molarity calculations, you can use the provided molecular weight (531.41 g/mol).

You must rely on the vendor's Certificate of Analysis (CoA) for detailed handling, storage, and

preparation instructions specific to your batch.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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